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Compound of Interest

Compound Name: Butyrylcholine iodide

Cat. No.: B146289 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Butyrylcholine iodide is a synthetic choline ester widely utilized as a substrate for the enzyme

butyrylcholinesterase (BChE, EC 3.1.1.8). BChE, also known as plasma cholinesterase or

pseudocholinesterase, is a serine hydrolase that plays a significant role in hydrolyzing various

choline esters and is implicated in nerve agent metabolism and neurodegenerative diseases

like Alzheimer's. The accurate preparation of butyrylcholine iodide solutions is critical for

achieving reliable and reproducible results in enzymatic assays, inhibitor screening, and kinetic

studies. This document provides detailed protocols for the preparation of stock and working

solutions of butyrylcholine iodide, emphasizing best practices for handling, storage, and

quality control. The most common application is in the colorimetric Ellman's assay, where

BChE-mediated hydrolysis of a thiocholine ester analog (like butyrylthiocholine iodide)

produces thiocholine, which reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to generate

a quantifiable yellow product.[1][2]

Properties of Butyrylcholine Iodide
Proper handling and solution preparation begin with understanding the physicochemical

properties of the reagent.
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Property Value

Synonyms
(2-Hydroxyethyl)trimethylammonium iodide

butyrate, N-BUTYRYLCHOLINE IODIDE

CAS Number 2494-56-6[3]

Molecular Formula C₉H₂₀INO₂[3]

Molecular Weight 301.17 g/mol [3]

Appearance
White to light yellow crystalline solid or

powder[3]

Melting Point 85-89 °C

Solubility
Water: Highly soluble (e.g., 125 mg/mL or 415

mM)[3]. Methanol: Soluble (e.g., 1 g/10 mL).

Solid Storage
Store at 2-8°C or -20°C, desiccated, and

protected from light[4].

Experimental Protocols
Protocol 1: Preparation of 100 mM Aqueous Stock
Solution
This protocol describes the preparation of a high-concentration stock solution in an aqueous

solvent, which is suitable for long-term storage and subsequent dilution.

Materials and Equipment:

Butyrylcholine iodide powder

Purified, sterile water (e.g., Milli-Q or deionized)

Analytical balance

Spatula

Appropriate volumetric flask or conical tube
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Vortex mixer and/or sonicator bath

Micropipettes

Sterile microcentrifuge tubes or cryovials for aliquoting

Procedure:

Calculation: Determine the mass of butyrylcholine iodide required. To prepare 10 mL of a

100 mM stock solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 301.17 g/mol = 0.30117 g (or 301.17 mg)

Weighing: Accurately weigh the calculated amount of butyrylcholine iodide powder and

transfer it to the volumetric flask or tube.

Dissolution: Add approximately 80% of the final volume of purified water. Mix thoroughly

using a vortex mixer. If dissolution is slow, use an ultrasonic bath to aid the process.[3]

Volume Adjustment: Once fully dissolved, add purified water to reach the final desired

volume.

Aliquoting: Dispense the stock solution into small, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This prevents degradation from repeated freeze-thaw

cycles.[3]

Storage: Store the aliquots at -20°C or -80°C, protected from light.[3][4]
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Workflow: Stock Solution Preparation

Start

1. Weigh Butyrylcholine
Iodide Powder

2. Add Purified Water
(~80% of final volume)

3. Dissolve Completely
(Vortex / Sonicate)

4. Adjust to Final Volume
with Water

5. Aliquot into
Single-Use Tubes

6. Store at -20°C or -80°C
(Protect from Light)

End

 

Workflow: Working Solution Preparation

Start

1. Thaw Aliquot of
100 mM Stock Solution

2. Calculate Dilution
(M1V1 = M2V2)

3. Add Stock Solution
to Assay Buffer

4. Mix Gently and
Thoroughly

5. Optional: Filter with
0.22 µm Syringe Filter

6. Use Freshly Prepared
Solution in Assay

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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